5-(Difluoromethyl)pyridin-3-ol hydrochloride

• Molecular Formula: C6H6ClF2NO
• Molecular Weight: 181.57 g/mol
• IUPAC Name: 5-(difluoromethyl)pyridin-3-ol;hydrochloride
• InChI: InChI=1S/C6H5F2NO.ClH/c7-6(8)4-1-5(10)3-9-2-4;/h1-3,6,10H;1H
• InChI Key: WNOXGYLHUAWMQH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1O)C(F)F.Cl

Description

5-(Difluoromethyl)pyridin-3-ol hydrochloride is an organic compound with the molecular formula C₆H₆ClF₂NO. This compound is characterized by the presence of a difluoromethyl group attached to a pyridin-3-ol ring, and it is commonly used in various scientific research applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Difluoromethyl)pyridin-3-ol hydrochloride typically involves the introduction of a difluoromethyl group to a pyridin-3-ol ring. One common method involves the reaction of pyridin-3-ol with a difluoromethylating agent under controlled conditions. The reaction is usually carried out in the presence of a catalyst and a suitable solvent to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

5-(Difluoromethyl)pyridin-3-ol hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The difluoromethyl group or other substituents on the pyridine ring can be replaced with other functional groups through substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are often employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

5-(Difluoromethyl)pyridin-3-ol hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-(Difluoromethyl)pyridin-3-ol hydrochloride involves its interaction with specific molecular targets and pathways. The difluoromethyl group can influence the compound’s reactivity and binding affinity to various enzymes or receptors, leading to its observed effects. The exact molecular targets and pathways may vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 6-(Difluoromethyl)pyridin-3-ol hydrochloride
• 3,5-dibromo-2-(difluoromethyl)pyridin-4-ol
• Trifluoromethylpyridines

Uniqueness

5-(Difluoromethyl)pyridin-3-ol hydrochloride is unique due to its specific substitution pattern and the presence of the difluoromethyl group, which imparts distinct chemical and physical properties. This uniqueness makes it valuable in various research and industrial applications .